Cas no 1435973-52-6 (Albendazole-2-aminosulfone-D3)

• Product Name: Albendazole-2-aminosulfone-D3
• CAS No: 1435973-52-6
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 4776604
• Update Time: 2025-05-21

Albendazole-2-aminosulfone-D3 Chemical and Physical Properties

Names and Identifiers

• Albendazole-2-aminosulfone-D3

• Inchi： 1S/C10H13N3O2S/c1-2-5-16(14,15)7-3-4-8-9(6-7)13-10(11)12-8/h3-4,6H,2,5H2,1H3,(H3,11,12,13)
• InChI Key： WTPBIYSMFKUQKY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2N=C(N)NC2=C1)(=O)(=O)CCC([H])([H])[H]

Additional information on Albendazole-2-aminosulfone-D3

Albendazole-2-Aminosulfone-D3: A Comprehensive Overview

Albendazole-2-Aminosulfone-D3 (CAS No. 1435973-52-6) is a specialized compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of albendazole, a well-known antiparasitic drug, with modifications that enhance its utility in specific applications. The inclusion of the D3 label indicates the presence of deuterium, which plays a crucial role in stabilizing the molecule and improving its pharmacokinetic properties.

Albendazole, originally developed as a broad-spectrum anthelmintic, has been widely used to treat infections caused by various parasites, including tapeworms and roundworms. The development of Albendazole-2-Aminosulfone-D3 represents an advancement in drug design, where the modification of the parent compound aims to address limitations such as bioavailability and metabolic stability. Recent studies have demonstrated that the deuterium substitution in this compound significantly reduces its susceptibility to enzymatic degradation, thereby extending its half-life and enhancing therapeutic efficacy.

The structural modification of albendazole to form Albendazole-2-Aminosulfone-D3 involves the introduction of a sulfonamide group and deuterium atoms at specific positions. This alteration not only improves the compound's pharmacokinetic profile but also enhances its solubility, making it more suitable for formulation into various drug delivery systems. Researchers have reported that this compound exhibits potent activity against parasitic infections, particularly in preclinical models, suggesting its potential as a next-generation antiparasitic agent.

In terms of pharmacodynamics, Albendazole-2-Aminosulfone-D3 operates through a mechanism similar to that of its parent compound, targeting key enzymes involved in parasite metabolism. However, the deuterium substitution has been shown to reduce off-target effects, thereby minimizing adverse reactions. This makes it a promising candidate for treating parasitic infections in both human and veterinary medicine.

Recent advancements in isotopic labeling techniques have further expanded the applications of Albendazole-2-Aminosulfone-D3. The incorporation of deuterium allows for precise tracking of the compound's metabolism in vivo, providing valuable insights into its pharmacokinetics and bioavailability. This has been particularly useful in preclinical studies aimed at optimizing dosing regimens and reducing toxicity.

From an industrial perspective, the synthesis of Albendazole-2-Aminosulfone-D3 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. The use of advanced chromatographic techniques and spectroscopic analysis has enabled researchers to characterize this compound accurately, ensuring its quality and consistency.

Looking ahead, Albendazole-2-Aminosulfone-D3 holds immense potential in addressing unmet medical needs in parasitic disease treatment. Its enhanced stability and reduced toxicity profile make it an attractive option for developing novel therapeutics. Ongoing clinical trials are expected to provide further evidence on its safety and efficacy, paving the way for regulatory approval and widespread use.

In conclusion, Albendazole-2-Aminosulfone-D3 (CAS No. 1435973-52-6) represents a significant leap forward in antiparasitic drug development. Its unique chemical structure, combined with advanced isotopic labeling techniques, positions it as a leading candidate for treating parasitic infections with improved safety and efficacy profiles.